Cas no 2097897-46-4 (methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate)

• Product Name: methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate
• CAS No: 2097897-46-4
• MF: C₁₈H₂₅N₃O₄
• MW: 347.408804655075
• CID: 5958084
• PubChem ID: 126853021
• Update Time: 2025-05-22

methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate
• AKOS040701700
• F6539-2669
• 2097897-46-4
• methyl 4-({[1-(dimethylcarbamoyl)piperidin-4-yl]methyl}carbamoyl)benzoate
• CCG-355913
• methyl 4-[[1-(dimethylcarbamoyl)piperidin-4-yl]methylcarbamoyl]benzoate

• Inchi： 1S/C18H25N3O4/c1-20(2)18(24)21-10-8-13(9-11-21)12-19-16(22)14-4-6-15(7-5-14)17(23)25-3/h4-7,13H,8-12H2,1-3H3,(H,19,22)
• InChI Key： QXYZGUYLTOLVKD-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)N1CCC(CNC(C2C=CC(C(=O)OC)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 347.18450629g/mol
• Monoisotopic Mass: 347.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79Ų

Additional information on methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate

Methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate: A Comprehensive Overview

Methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate, identified by the CAS number 2097897-46-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate is characterized by a benzoate moiety linked to a piperidine ring, which is further substituted with dimethylcarbamoyl and methyl groups. This configuration contributes to its stability and bioavailability, making it a promising candidate for therapeutic interventions. Researchers have explored its potential as a modulator of cellular pathways involved in inflammation and neurodegenerative diseases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Studies published in leading journals have demonstrated that the synthesis involves multi-step reactions, including nucleophilic substitutions and condensation reactions, to achieve the desired product. The optimization of reaction conditions has significantly improved the yield and purity of methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate, facilitating its large-scale production for research purposes.

In terms of pharmacological activity, methyl 4-({1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl)benzoate has shown potent inhibitory effects on enzymes associated with chronic inflammatory conditions. Preclinical studies indicate that it selectively targets COX-2 (cyclooxygenase-2), an enzyme overexpressed in inflammatory diseases such as arthritis and certain cancers. This selective inhibition suggests its potential as an anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, recent investigations into the neuroprotective properties of this compound have revealed its ability to mitigate oxidative stress and apoptosis in neuronal cells. In animal models of neurodegenerative diseases, administration of methyl 4-{1-(dimethylcarbamoyl)piperidin-4-ylmethyl}carbamoyl benzoate resulted in significant improvement in cognitive function and reduced neuronal damage. These findings underscore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The bioavailability and pharmacokinetics of this compound have also been extensively studied. Research indicates that it exhibits favorable absorption profiles, with optimal distribution across various tissues. Its metabolism primarily occurs via hepatic pathways, with major metabolites identified as non-toxic and easily excreted from the body. These characteristics enhance its suitability for chronic therapeutic use.

In conclusion, methyl 4-{1-(dimethylcarbamoyl)piperidin-4-y lmethy l} carbam oyl benzoate (CAS No: 2097897 - 46 - 4 strong>) represents a compelling candidate for drug development due to its unique chemical structure, potent pharmacological activity, and favorable pharmacokinetic properties. Ongoing research continues to explore its therapeutic potential across diverse disease states, positioning it as a key compound in the future of medicinal chemistry.